Cas no 1040678-60-1 (2-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-N-methyl-N-(4-methylphenyl)thiophene-3-sulfonamide)

• Product Name: 2-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-N-methyl-N-(4-methylphenyl)thiophene-3-sulfonamide
• CAS No: 1040678-60-1
• MF: C₂₀H₁₆BrN₃O₃S₂
• MW: 490.393341064453
• CID: 5390689
• Update Time: 2025-05-26

2-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-N-methyl-N-(4-methylphenyl)thiophene-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-[3-(4-Bromophenyl)-1,2,4-oxadiazol-5-yl]-N-methyl-N-(4-methylphenyl)-3-thiophenesulfonamide
• 2-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-N-methyl-N-(4-methylphenyl)thiophene-3-sulfonamide

• Inchi： 1S/C20H16BrN3O3S2/c1-13-3-9-16(10-4-13)24(2)29(25,26)17-11-12-28-18(17)20-22-19(23-27-20)14-5-7-15(21)8-6-14/h3-12H,1-2H3
• InChI Key： PDSIRNMZPBDIKS-UHFFFAOYSA-N
• SMILES： C1(C2ON=C(C3=CC=C(Br)C=C3)N=2)SC=CC=1S(N(C)C1=CC=C(C)C=C1)(=O)=O

Experimental Properties

• Density: 1.538±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 644.8±65.0 °C(Predicted)
• pka: -2.94±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 2-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-N-methyl-N-(4-methylphenyl)thiophene-3-sulfonamide

Introduction to 2-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-N-methyl-N-(4-methylphenyl)thiophene-3-sulfonamide (CAS No. 1040678-60-1)

2-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-N-methyl-N-(4-methylphenyl)thiophene-3-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service Number (CAS No. 1040678-60-1), represents a convergence of advanced heterocyclic chemistry and sulfonamide functionality, making it a promising candidate for further exploration in drug discovery and therapeutic applications.

The molecular structure of 2-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-N-methyl-N-(4-methylphenyl)thiophene-3-sulfonamide is characterized by a thiophene core substituted with a sulfonamide group and an oxadiazole ring. The presence of the 4-bromophenyl moiety introduces a halogenated aromatic ring, which is known to enhance binding affinity and metabolic stability in drug molecules. This structural motif is particularly relevant in the development of small molecule inhibitors targeting various biological pathways.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their diverse biological activities and potential therapeutic benefits. The oxadiazole ring, in particular, has been extensively studied for its role in modulating enzyme activity and receptor binding. The incorporation of an oxadiazole into the thiophene-sulfonamide framework of 2-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-N-methyl-N-(4-methylphenyl)thiophene-3-sulfonamide suggests that this compound may exhibit unique pharmacological properties suitable for treating a range of diseases.

The sulfonamide group is another key feature of this compound that contributes to its potential therapeutic utility. Sulfonamides are well-documented for their antimicrobial and anti-inflammatory properties, often serving as lead compounds in the development of new drugs. The specific arrangement of the sulfonamide moiety in 2-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-N-methyl-N-(4-methylphenyl)thiophene-3-sulfonamide, coupled with the methylphenyl group, may enhance its interactions with biological targets, thereby improving efficacy.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of complex molecules like 2-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-N-methyl-N-(4-methylphenyl)thiophene-3-sulfonamide. These tools have been instrumental in identifying potential drug candidates that can modulate specific biological pathways with high precision. The bromine substituent on the phenyl ring further enhances the compound's interactability with biological systems, making it a valuable scaffold for medicinal chemists.

The synthesis of 2-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-N-methyl-N-(4-methylphenyl)thiophene-3-sulfonamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been crucial in constructing the complex heterocyclic core efficiently. These synthetic strategies not only improve the accessibility of the compound but also allow for modifications that can fine-tune its pharmacological properties.

In vitro studies have begun to explore the potential applications of 2-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-N-methyl-N-(4-methylphenyl)thiophene-3-sulfonamide in various disease models. Preliminary data suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in inflammation and cancer progression. The combination of its structural features—such as the oxadiazole ring and sulfonamide group—makes it an intriguing candidate for further investigation.

The pharmaceutical industry is increasingly recognizing the importance of structurally diverse compounds in drug discovery. The unique combination of elements found in 2-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-N-methyl-N-(4-methylphenyl)thiophene-3-sulfonamide, including the brominated phenyl ring and methylphenyl substituent, positions it as a versatile scaffold for developing novel therapeutics. As research continues to uncover new biological targets and mechanisms, compounds like this are expected to play a significant role in addressing unmet medical needs.

The development of new drugs is often hindered by challenges such as poor solubility, low bioavailability, and rapid metabolism. However, through strategic modifications and optimization strategies applied during synthetic planning, these issues can be mitigated. The sulfonamide moiety alone has been shown to enhance solubility and bioavailability when incorporated into drug molecules—a critical factor for clinical success.

In conclusion, 2-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-N-methyl-N-(4-methylphenyl)thiophene-sulfonamide, identified by CAS No. 1040678-60--1, represents a promising area of research within pharmaceutical chemistry. Its unique structural features make it a valuable candidate for further exploration in drug discovery efforts aimed at developing treatments for various diseases.